Mequitazine

• CAS No.: 29216-28-2
• Product Name: Mequitazine
• Molecular Formula: C20H22N2S
• Molecular Weight: 322.5 g/mol
• IUPAC Name: 10-(1-azabicyclo[2.2.2]octan-3-ylmethyl)phenothiazine
• Standard InChI: InChI=1S/C20H22N2S/c1-3-7-19-17(5-1)22(18-6-2-4-8-20(18)23-19)14-16-13-21-11-9-15(16)10-12-21/h1-8,15-16H,9-14H2
• Standard InChIKey: HOKDBMAJZXIPGC-UHFFFAOYSA-N
• SMILES: C1CN2CCC1C(C2)CN3C4=CC=CC=C4SC5=CC=CC=C53
• Canonical SMILES: C1CN2CCC1C(C2)CN3C4=CC=CC=C4SC5=CC=CC=C53
• Appearance: Solid powder
• Melting Point: 130.5 °C; 130.5°C
• Physical Description: Solid
• Description: Mequitazine, also known as kitazemin or mircol, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Mequitazine is a drug which is used for the treatment of hay fever, urticaria (hives) and allergic rhinitis. Mequitazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Mequitazine has been detected in multiple biofluids, such as urine and blood. Within the cell, mequitazine is primarily located in the membrane (predicted from logP). In humans, mequitazine is involved in the mequitazine H1-antihistamine action pathway.; Mequitazine is a member of phenothiazines.; Mequitazine is a histamine H1 antagonist (antihistamine). It competes with histamine for the normal H1-receptor sites on effector cells of the gastrointestinal tract, blood vessels and respiratory tract. It provides effective, temporary relief of sneezing, watery and itchy eyes, and runny nose due to hay fever and other upper respiratory allergies.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 84992-84-7 (hydrochloride)
• Shelf Life: >2 years if stored properly
• Solubility: 4.01e-03 g/L; >48.4 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-methylquinuclidinyl-10-phenothiazine; LM 209; mequitazine; mequitazine hydrochloride; mequitazine tartrate, (R-(R*,R*))-isomer; Mircol; Primalan; Quitadrill
• Reference: 1: Ahn SH, Maeng HJ. Quantification of mequitazine in human plasma by gas chromatography- quadrupole mass spectrometry and its application to a human pharmacokinetic study. Biomed Chromatogr. 2016 Apr;30(4):574-8. doi: 10.1002/bmc.3585. Epub 2015 Sep 20. PubMed PMID: 26268745.; 2: Leroux S, Larquetoux L, Nicolas M, Doris E. Asymmetric synthesis of (+)-mequitazine from quinine. Org Lett. 2011 Jul 1;13(13):3549-51. doi: 10.1021/ol2012567. Epub 2011 Jun 9. PubMed PMID: 21657243.; 3: Gonnot V, Nicolas M, Mioskowski C, Baati R. Expedient synthesis of mequitazine an antihistaminic drug by palladium catalyzed allylic alkylation of sodium phenothiazinate. Chem Pharm Bull (Tokyo). 2009 Nov;57(11):1300-2. PubMed PMID: 19881287.; 4: Abdel-Moety EM, Ibrahim MA, Rezk MR. Photodegradation and photostability-indication of mequitazine. Spectrochim Acta A Mol Biomol Spectrosc. 2009 Oct 15;74(3):740-5. doi: 10.1016/j.saa.2009.08.006. Epub 2009 Aug 12. PubMed PMID: 19729339.; 5: Kumazawa T, Hasegawa C, Lee XP, Marumo A, Shimmen N, Ishii A, Seno H, Sato K. Pipette tip solid-phase extraction and gas chromatography-mass spectrometry for the determination of mequitazine in human plasma. Talanta. 2006 Sep 15;70(2):474-8. doi: 10.1016/j.talanta.2006.02.059. Epub 2006 May 2. PubMed PMID: 18970795.; 6: Martín JP, Martinez HG, Pérez GL, Manzur JN. [Efficiency of mequitazine in the treatment of allergic rhinitis and chronic urticaria in children. A bibliographic systematic review]. Rev Alerg Mex. 2008 Jan-Feb;55(1):3-9. Review. Spanish. PubMed PMID: 18697448.; 7: Pérez Martín J. [Symptomatic treatment of allergic rhinitis with mequitazine (Primalan)]. Rev Alerg Mex. 2006 Nov-Dec;53(6):195-200. Spanish. PubMed PMID: 17361752.; 8: Theunissen EL, Vermeeren A, Ramaekers JG. Repeated-dose effects of mequitazine, cetirizine and dexchlorpheniramine on driving and psychomotor performance. Br J Clin Pharmacol. 2006 Jan;61(1):79-86. PubMed PMID: 16390354; PubMed Central PMCID: PMC1884990.; 9: Kwon OS, Kim HJ, Pyo H, Chung SJ, Chung YB. Determination of mequitazine in human plasma by gas-chromatography/mass spectrometry with ion-trap detector and its pharmacokinetics after oral administration to volunteers. Arch Pharm Res. 2005 Oct;28(10):1190-5. PubMed PMID: 16276978.; 10: Kakinoki K, Yamane K, Yamamoto M, Teraoka R, Sugimoto I, Matsuda Y. Effect of titanium dioxide on photostability of solid-state mequitazine. Chem Pharm Bull (Tokyo). 2005 Sep;53(9):1092-6. PubMed PMID: 16141574.; 11: Theunissen EL, Vermeeren A, van Oers AC, van Maris I, Ramaekers JG. A dose-ranging study of the effects of mequitazine on actual driving, memory and psychomotor performance as compared to dexchlorpheniramine, cetirizine and placebo. Clin Exp Allergy. 2004 Feb;34(2):250-8. PubMed PMID: 14987305.; 12: Il'ina NI, Latysheva TV, Varfolomeeva MI. [Experience in clinical use of primalan (mequitazine) in allergology]. Ter Arkh. 2003;75(4):58-60. Russian. PubMed PMID: 12793141.; 13: El-Ragehy NA, Badawey AM, El Khateeb SZ. Stability indicating methods for assay of mequitazine in presence of its degradate. J Pharm Biomed Anal. 2002 Jun 20;29(1-2):121-37. PubMed PMID: 12062671.; 14: Dupin O, Compeyre S, Trinquand C, Persi L, Arnaud B. [Value of the conjunctival provocation test in evaluating the activity of 2 concentrations of anti-allergy eyedrops, mequitazine]. J Fr Ophtalmol. 1998 Jan;21(1):12-8. French. PubMed PMID: 9834894.; 15: Tasaka K, Akagi M, Mio M, Izushi K, Aoki I. Anti-platelet activating factor, anti-leukotriene D4 and some other antiallergic activities of mequitazine. Arzneimittelforschung. 1990 Oct;40(10):1092-7. PubMed PMID: 1705425.; 16: Beaumont G, Dobbins S, Latta D, McMillin WP. Mequitazine in the treatment of hayfever. Br J Clin Pract. 1990 May;44(5):183-8. PubMed PMID: 1975200.; 17: Kosturkov G, Mileva Zh, Racheva R, Boĭkikeva M, Mustakov B. [The first impressions of the therapeutic effect of mequitazine (Primalan) in allergic patients]. Vutr Boles. 1990;29(4):88-92. Bulgarian. PubMed PMID: 1980766.; 18: Martinez-Mir I, Estañ L, Rubio E, Morales-Olivas FJ. Antihistaminic and anticholinergic activities of mequitazine in comparison with clemizole. J Pharm Pharmacol. 1988 Sep;40(9):655-6. PubMed PMID: 2907038.; 19: Kohno S, Yamamura H, Ohata K, Togawa M, Nagai H, Koda A, Yanagihara Y, Shida T, Yatsuzuka A, Yoshida Y, et al. [Antiallergic effects of mequitazine. 2. In vivo experiments]. Nihon Yakurigaku Zasshi. 1988 Aug;92(2):159-65. Japanese. PubMed PMID: 2906316.; 20: Demaubeuge J, Tennstedt D, Broux R. Does mast cell protection plus mediator antagonism surpass the effect of a classic antihistaminic in the treatment of chronic urticaria? A double-blind comparison of oxatomide and mequitazine. Dermatologica. 1982 Jun;164(6):386-94. PubMed PMID: 6126399.
• PubChem Compound: 4066
• Last Modified: Nov 11 2021